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Cat. No.: B103178 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bromopyrogallol Red (BPR) is a synthetically produced sulfonephthalein dye belonging to the

triphenylmethane class.[1] It is widely recognized in analytical chemistry for its versatile

applications as a metallochromic and pH indicator. Its ability to form distinctly colored

complexes with a variety of metal ions makes it an invaluable reagent in spectrophotometric

analysis and complexometric titrations.[1] This technical guide provides a comprehensive

overview of the chemical structure, physicochemical properties, and key applications of

Bromopyrogallol Red, complete with detailed experimental protocols and logical diagrams to

facilitate its use in research and development.

Chemical Structure and Identification
Bromopyrogallol Red is chemically known as 2',7'-Dibromo-3',4',5',6'-tetrahydroxy-1H-1λ⁶-

spiro[[2][3]benzoxathiole-3,9'-xanthene]-1,1-dione.[1] The molecule features a spirocyclic

structure with bromine and hydroxyl functional groups that are crucial for its indicator

properties.

Table 1: Chemical Identification of Bromopyrogallol Red
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Identifier Value

IUPAC Name
2',7'-Dibromo-3',4',5',6'-tetrahydroxy-1H-1λ⁶-

spiro[benzoxathiole-3,9'-xanthene]-1,1-dione

Synonyms
5',5''-Dibromopyrogallolsulfonephthalein,

Dibromopyrogallolsulfonphthalein

CAS Number 16574-43-9

Molecular Formula C₁₉H₁₀Br₂O₈S

SMILES
Brc5c(O)c(O)c4Oc1c(O)c(O)c(Br)cc1C3(OS(=O

)(=O)c2ccccc23)c4c5

InChI

InChI=1S/C19H10Br2O8S/c20-10-5-8-

17(15(24)13(10)22)28-18-9(6-

11(21)14(23)16(18)25)19(8)7-3-1-2-4-

12(7)30(26,27)29-19/h1-6,22-25H

Physicochemical Properties
The utility of Bromopyrogallol Red as an indicator is directly related to its physical and

chemical properties, particularly its molecular weight, solubility, and spectral characteristics.

Table 2: Physicochemical Properties of Bromopyrogallol Red

Property Value

Molecular Weight 558.15 g/mol

Appearance Green to dark brown crystalline powder

Melting Point 300 °C (572 °F; 573 K)

Solubility Soluble in water and 50% ethanol

Storage Temperature 4 °C

Spectral Properties
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The absorption maxima of Bromopyrogallol Red are highly dependent on the solvent and the

pH of the medium. These spectral shifts are the basis for its application in spectrophotometric

analysis.

Table 3: Absorption Maxima (λmax) of Bromopyrogallol Red in Various Solvents

Solvent λmax (nm)

Dimethyl sulfoxide 412, 523

Ethanol 400–540

Water 360–530

1,4-Dioxane:Water (4:2) 470

Acid-Base Indicator Properties
Bromopyrogallol Red exhibits distinct color changes in response to variations in pH, making it

a useful acid-base indicator. Although specific pKa values are not readily available in the

literature, it is known to be a stronger acid than Pyrogallol Red. In a strongly acidic solution, it

appears orange-yellow, transitions to claret red in a nearly neutral solution, and becomes violet

to blue in a basic medium.

Applications in Analytical Chemistry
Bromopyrogallol Red is a versatile reagent with primary applications in the quantitative

analysis of metal ions through spectrophotometry and complexometric titrations.

Spectrophotometric Determination of Metal Ions
BPR forms stable, colored complexes with a variety of metal ions, including lead (Pb²⁺),

bismuth (Bi³⁺), niobium (Nb⁵⁺), silver (Ag⁺), yttrium (Y³⁺), and cerium (Ce³⁺). The formation of

these complexes leads to a significant and measurable change in the absorbance spectrum,

allowing for the quantitative determination of the metal ion concentration. The sensitivity and

selectivity of these reactions can often be enhanced by the addition of a surfactant, such as

cetyltrimethylammonium bromide (CTAB).
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The general principle of using Bromopyrogallol Red for the spectrophotometric determination

of a metal ion involves the formation of a colored complex and the subsequent measurement of

its absorbance.

Metal Ion
(e.g., Pb²⁺)

[Metal-BPR] Complex
(Colored)

Bromopyrogallol Red
(BPR)

Buffer Solution
(maintains optimal pH)

Spectrophotometer Absorbance Measurement
(at λmax)

Concentration Determination
(via Beer-Lambert Law)

Before Endpoint

At Endpoint

[Metal-BPR] Complex
(Color 1)

[Metal-EDTA] Complex
(Colorless)

Free BPR
(Color 2)

EDTA
(Titrant)

displaces BPR

Horseradish Peroxidase
(Enzyme)

Oxidized BPR
(Colorless/Different Color)

catalyzes

Hydrogen Peroxide
(Substrate)

Bromopyrogallol Red
(Reduced Form, Colored)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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